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Compound Focus: Velnacrine Maleate

CAS No.: 112964-99-5

Cat. No.: S619733

Get Quote

The table below outlines the fundamental characteristics and solubility profile of Velnacrine Maleate, which

are crucial for experimental design [1].

Property Description / Value

CAS Number 118909-22-1 [1]

Molecular Weight 330.34 g/mol [1]

Chemical Formula C17H18N2O5 [1]

Primary Solvent DMSO [1]

Solubility in DMSO 100 mg/mL (302.72 mM) [1]

Handling Note Hygroscopic DMSO significantly impacts solubility; use newly opened DMSO [1]

Storage Conditions -20°C, sealed storage, away from moisture [1]

Stock Solution Preparation & Storage
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For in vitro applications, Velnacrine Maleate is readily soluble in DMSO. Adhere to the following protocol

for preparing and storing stock solutions [1].

Calculation: Determine the mass of Velnacrine Maleate required to achieve your desired stock
concentration (e.g., 25 mg/mL, 50 mg/mL).

Weighing: Accurately weigh the compound using an analytical balance.
Dissolution: Transfer the weighed powder to a clean vial. Add the calculated volume of freshly
opened, anhydrous DMSO to achieve the final concentration. The solution can be briefly sonicated
to aid in complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into single-
use vials.

Storage: Store aliquots at -20°C for 1 month or at -80°C for 6 months in sealed containers to
prevent moisture absorption [1].

In Vivo Formulation Protocols

For animal studies, the DMSO stock solution must be further diluted into a physiologically compatible

solvent system. Below are two validated protocols for preparing working solutions [1].

Protocol 1: PEG300/Tween-80/Saline System

This protocol yields a clear solution suitable for administration [1].

Final Formulation: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline

Preparation Steps:
To a vial, add 400 μL of PEG300.

Add 100 μL of your DMSO stock solution (e.g., 25 mg/mL) and mix evenly.
Add 50 μL of Tween-80 and mix evenly.

Finally, add 450 μL of Saline (0.9% sodium chloride in ddH2O) and mix thoroughly to adjust the

volume to 1 mL.

Working Solution Concentration: ≥ 2.5 mg/mL (7.57 mM) [1].

Protocol 2: SBE-β-CD/Saline System

This is an alternative formulation, useful if the first system is not well-tolerated [1].
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Final Formulation: 10% DMSO + 90% (20% SBE-β-CD in Saline)

Preparation Steps:
First, prepare a 20% SBE-β-CD in Saline solution and ensure it is completely dissolved and

clear.
To 900 μL of the 20% SBE-β-CD solution, add 100 μL of your DMSO stock solution (e.g., 25

mg/mL) and mix evenly.
Working Solution Concentration: ≥ 2.5 mg/mL (7.57 mM) [1].

> Note: It is recommended to prepare the in vivo working solution freshly on the day of use [1].

Experimental Workflow for Solubility & Formulation

The following diagram illustrates the logical workflow for selecting the appropriate preparation method

based on your experimental aims.
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Critical Notes for Handling & Usage

DMSO Quality: The solubility of Velnacrine Maleate is significantly impacted by water content in
DMSO. Always use newly opened, anhydrous DMSO for stock solution preparation to ensure

accuracy and reproducibility [1].
Stability: Stock solutions are stable for 1 month at -20°C and 6 months at -80°C under sealed and

moisture-free conditions. Avoid repeated freeze-thaw cycles [1].
Intended Use: Velnacrine Maleate is a cholinesterase inhibitor for research purposes only and is

not for human consumption [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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